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This document provides a detailed overview of the molecular weight of Benzyl 2-(2-
aminoacetamido)acetate 4-methylbenzenesulfonate, a compound of interest to researchers
and professionals in the fields of organic chemistry and drug development.

Molecular Composition and Weight

The fundamental identity of a chemical compound is defined by its molecular formula, which
enumerates the number of atoms of each element present in one molecule of the substance.
For Benzyl 2-(2-aminoacetamido)acetate 4-methylbenzenesulfonate, the molecular formula
is C18H22N206S.[1][2]

The molecular weight is a critical parameter in experimental and theoretical chemistry,
influencing everything from reaction stoichiometry to pharmacological activity. It is calculated by
summing the atomic weights of all constituent atoms in the molecule.

Table 1: Elemental Composition and Molecular Weight Calculation
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Atomic Weight  Total Weight (

Element Symbol Atomic Count

(g/mol) g/mol )
Carbon C 18 12.011 216.198
Hydrogen H 22 1.008 22.176
Nitrogen N 2 14.007 28.014
Oxygen O 6 15.999 95.994
Sulfur S 1 32.06 32.06
Total 394.442

Based on the elemental composition, the molecular weight of Benzyl 2-(2-
aminoacetamido)acetate 4-methylbenzenesulfonate is determined to be 394.44 g/mol .[1]

Experimental Protocols and Methodologies

The determination of a compound's molecular weight is a standard procedure in chemical
analysis. While this document does not provide a specific experimental protocol for this
compound, the molecular weight is typically confirmed using techniques such as:

e Mass Spectrometry (MS): This technique ionizes the molecule and measures its mass-to-
charge ratio, providing a highly accurate molecular weight.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: While primarily used for structural
elucidation, high-resolution NMR can provide data that confirms the compound's identity and,
by extension, its molecular formula and weight.

o Elemental Analysis: This method determines the percentage composition of each element in
the compound, which can be used to empirically derive the molecular formula and
subsequently calculate the molecular weight.

Diagrams and Visualizations

As this technical guide focuses on the intrinsic chemical property of molecular weight, signaling
pathway diagrams or experimental workflow visualizations are not applicable. The structure
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and identity of the molecule are best represented by its chemical formula and name.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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